Cas no 238760-93-5 (O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine)

• Product Name: O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine
• CAS No: 238760-93-5
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 6197929
• PubChem ID: 142662647
• Update Time: 2025-11-01

O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine
• O-((3-METHOXYISOXAZOL-5-YL)METHYL)HYDROXYLAMINE
• EN300-1848144
• AT19596
• O-[(3-methoxy-1,2-oxazol-5-yl)methyl]hydroxylamine
• 238760-93-5

• Inchi： 1S/C5H8N2O3/c1-8-5-2-4(3-9-6)10-7-5/h2H,3,6H2,1H3
• InChI Key： MTYJKROXNMVLBO-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CON

Computed Properties

• Exact Mass: 144.05349212g/mol
• Monoisotopic Mass: 144.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.5Ų

Additional information on O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine

Professional Introduction to Compound with CAS No. 238760-93-5 and Product Name: O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine

The compound with CAS No. 238760-93-5 and the product name O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The 3-methoxy-1,2-oxazol-5-yl moiety is a key feature that contributes to its distinctive reactivity and binding capabilities, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine structure incorporates an oxazole ring, which is known for its stability and biological activity. This oxazole derivative has been explored for its potential in modulating various biological pathways, particularly those involving inflammation and oxidative stress. The presence of the methylhydroxylamine group further enhances its pharmacological profile, suggesting applications in the treatment of chronic diseases.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are critical steps toward understanding their mechanisms of action. The 3-methoxy-1,2-oxazol-5-yl substituent plays a pivotal role in determining the compound's interactions with biological targets. Researchers have leveraged this moiety to develop molecules with improved selectivity and reduced toxicity. The methylhydroxylamine component is particularly noteworthy for its ability to engage with specific enzymes and receptors, offering a promising avenue for therapeutic intervention.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. The O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine compound has been subjected to molecular docking studies to identify its binding affinity to various protein targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The structural features of this compound make it a compelling candidate for further investigation in preclinical models.

The pharmaceutical industry has shown increasing interest in oxazole derivatives due to their versatility and efficacy. The 3-methoxy-1,2-oxazol-5-yl group is particularly valued for its ability to enhance drug bioavailability and metabolic stability. Additionally, the methylhydroxylamine moiety contributes to the compound's solubility and pharmacokinetic properties, which are essential for successful drug development. These attributes have positioned this compound as a key player in ongoing research efforts aimed at addressing unmet medical needs.

Recent clinical trials have demonstrated the potential of oxazole-based compounds in treating a range of conditions, from infectious diseases to autoimmune disorders. The O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine derivative is being evaluated for its efficacy in reducing inflammatory responses and oxidative damage. Preliminary results suggest that this compound may offer a safe and effective alternative to existing treatments. These findings underscore the importance of continued research into novel pharmacological agents.

The development of new drugs relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The CAS No. 238760-93-5 identifier ensures that researchers can accurately reference this compound in their publications and patents. Such standardized nomenclature is crucial for maintaining consistency across scientific literature and facilitating global collaboration. The O-(3-methoxy-1,2-oxazol-5-yl)methylhydroxylamine product name provides a clear description of its chemical structure, aiding in its recognition by the scientific community.

In conclusion, the compound with CAS No. 238760-93-5 and the product name O-(3-methoxy-1,2-oxtaxol)-methylhydroxylamine represents a significant contribution to pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.